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In the fast-paced world of scientific research, drug development, and high-performance

computing (HPC), the ability to rapidly process and analyze massive datasets is paramount.

The network infrastructure of a research data center forms the bedrock of these capabilities.

The HPE FlexFabric 5945 Switch Series emerges as a pivotal technology, engineered to meet

the stringent demands of modern research environments by delivering high-density, ultra-low-

latency, and scalable connectivity. This guide provides an in-depth technical overview of the

HPE 5945, tailored for researchers, scientists, and drug development professionals.

Core Capabilities for Research and Development
Research data centers are characterized by their need for high-bandwidth, low-latency

communication to support data-intensive applications, large-scale simulations, and

collaborative research. The HPE 5945 switch series is specifically designed for deployment at

the aggregation or server access layer of large enterprise data centers, and is also robust

enough for the core layer of medium-sized enterprises.[1][2][3] Its architecture addresses the

critical requirements of these environments.

A key advantage of the HPE 5945 is its high-performance switching capability, featuring a cut-

through and nonblocking architecture that delivers very low latency, approximately 1

microsecond for 100GbE, which is crucial for demanding enterprise applications.[1] This ultra-

low latency is critical for HPC clusters and storage networks where minimizing communication

overhead is essential for overall application performance. The switch series also supports high-
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density 10GbE, 25GbE, 40GbE, and 100GbE deployments, providing flexible and scalable

connectivity for server edges.[1][4]

Quantitative Performance Metrics
The HPE 5945 series offers a range of models with varying specifications to suit different

deployment scales and performance requirements. The following tables summarize the key

quantitative data for easy comparison.

Table 1: Performance Specifications of HPE FlexFabric 5945 Switch Models

Feature

HPE
FlexFabric
5945 48SFP28
8QSFP28
(JQ074A)

HPE
FlexFabric
5945 2-slot
Switch
(JQ075A)

HPE
FlexFabric
5945 4-slot
Switch
(JQ076A)

HPE
FlexFabric
5945
32QSFP28
(JQ077A)

Switching

Capacity
4 Tb/s[5] 3.6 Tb/s[5] 6.4 Tb/s[5] 6.4 Tb/s[5]

Throughput
Up to 2024

Mpps[5]

Up to 2024

Mpps[5]

Up to 2024

Mpps[5]

Up to 2024

Mpps[5]

Latency
< 1 µs (64-byte

packets)[5]

< 1 µs (64-byte

packets)[5]

< 1 µs (64-byte

packets)[5]

< 1 µs (64-byte

packets)[5]

MAC Address

Table Size
288K Entries[5] 288K Entries[5] 288K Entries[5] 288K Entries[5]

IPv4 Routing

Table Size
324K Entries[5] 324K Entries[5] 324K Entries[5] 324K Entries[5]

IPv6 Routing

Table Size
162K Entries[5] 162K Entries[5] 162K Entries[5] 162K Entries[5]

Table 2: Port Configurations of HPE FlexFabric 5945 Switch Models
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Model I/O Ports and Slots

HPE FlexFabric 5945 48SFP28 8QSFP28

(JQ074A)

48 x 25G SFP28 Ports, 8 x 100G QSFP28

Ports, 2 x 1G SFP ports.[5] Supports up to 80 x

10GbE ports with splitter cables.[6]

HPE FlexFabric 5945 2-slot Switch (JQ075A)

2 module slots, 2 x 100G QSFP28 ports.

Supports up to 48 x 10/25 GbE and 4 x 100

GbE ports, or up to 16 x 100 GbE ports.[5]

HPE FlexFabric 5945 4-slot Switch (JQ076A)

4 Module slots, 2 x 1G SFP ports. Supports up

to 96 x 10/25 GbE and 8 x 100 GbE ports, or up

to 32 x 100 GbE ports.[5]

HPE FlexFabric 5945 32QSFP28 (JQ077A) 32 x 100G QSFP28 ports.

Advanced Features for Research Data Centers
The HPE 5945 series is equipped with a comprehensive set of features that are highly

beneficial for research data centers.

High-Performance Computing and Storage Networking
For research workloads that rely on high-performance computing, such as genomics

sequencing, molecular modeling, and computational fluid dynamics, the HPE 5945 provides

support for RoCE v1/v2 (RDMA over Converged Ethernet).[7] RoCE enables remote direct

memory access over an Ethernet network, significantly reducing CPU overhead and improving

application performance. The switch series also supports Fibre Channel over Ethernet (FCoE)

and NVMe over Fabrics, making it a versatile solution for modern storage networks.[1]

Virtualization and Cloud-Native Environments
Modern research often involves virtualized environments and containerized workloads. The

HPE 5945 supports VXLAN (Virtual Extensible LAN) and EVPN (Ethernet VPN), which are

essential technologies for building scalable and flexible network overlays in virtualized data

centers.[4][8] This allows for the creation of isolated logical networks for different research

projects or tenants, enhancing security and manageability.
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High Availability and Resiliency
To ensure uninterrupted research operations, the HPE 5945 incorporates several high-

availability features. HPE Intelligent Resilient Fabric (IRF) technology allows up to 10 HPE

5945 switches to be combined and managed as a single virtual switch, simplifying network

architecture and improving resiliency.[1] Additionally, features like Distributed Resilient Network

Interconnect (DRNI) offer high availability by combining multiple physical switches into one

virtual distributed-relay system.[1] Redundant, hot-swappable power supplies and fans further

enhance the reliability of the platform.

Experimental Workflow and Logical Relationships
The following diagram illustrates the logical workflow of how the HPE 5945's features cater to

the demands of a typical research data center environment.

Research Workloads

HPE 5945 Switch Fabric

Data Center Infrastructure

Genomics Sequencing

Ultra-Low Latency (<1µs)

Requires rapid data processing

HPC Simulations

Needs minimal communication overhead

AI/ML Drug Discovery

High-Density Ports
(10/25/40/100GbE)

Large dataset transfers

Compute ServersHigh-Speed Storage

RoCE v1/v2 for RDMA

Accelerates HPC & AI/MLFaster storage access

VXLAN/EVPN Support

Enables multi-tenancy & isolation

IRF & DRNI High Availability

Ensures uptime

Click to download full resolution via product page

HPE 5945 benefits for research data centers.

Methodologies for Key Experiments and Protocols
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While this document does not detail specific biological or chemical experiments, the networking

protocols and technologies mentioned are based on well-defined industry standards. For

instance, the implementation of RoCE follows the specifications set by the InfiniBand Trade

Association. Similarly, VXLAN and EVPN are standardized by the Internet Engineering Task

Force (IETF). The performance metrics cited, such as latency and throughput, are typically

measured in controlled lab environments using industry-standard traffic generation and

analysis tools. These tests involve sending a high volume of packets of a specific size (e.g., 64-

byte packets for latency measurements) between ports on the switch and measuring the time

taken for the packets to be forwarded.

Conclusion
The HPE 5945 Switch Series provides a robust, high-performance, and scalable networking

foundation for modern research data centers. Its combination of ultra-low latency, high-density

port configurations, and advanced features for HPC, storage, and virtualization directly

addresses the demanding requirements of data-intensive scientific and drug development

workflows. By leveraging the capabilities of the HPE 5945, research institutions can accelerate

their discovery processes and drive innovation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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